Cas no 306935-80-8 (Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy-)

Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy- is a structurally complex isoquinoline derivative characterized by its substituted phenyl and dimethoxy groups. This compound exhibits potential utility in pharmaceutical and organic synthesis due to its electron-rich aromatic system and functionalized side chains, which may enhance binding affinity or reactivity in target applications. The presence of ethoxy and propoxy substituents contributes to its lipophilicity, potentially improving solubility in nonpolar matrices. Its well-defined molecular architecture makes it a candidate for further derivatization or as an intermediate in the development of bioactive molecules. Analytical characterization confirms high purity, ensuring reproducibility in research and industrial processes.

Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy- structure

306935-80-8 structure

Product Name:Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy-

CAS No:306935-80-8

MF:C₂₃H₂₇NO₅

MW:397.464186906815

CID:303441

PubChem ID:68363

Update Time:2025-06-07

Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy-
- 6,7-Dimethoxy-1-(3,4,5-triethoxyphenyl)isoquinoline
- SMR000567996
- Oktaverin
- FT-0620856
- Tox21_111881
- Octaverine [INN:BAN:DCF]
- SCHEMBL25619
- Octaverine
- NS00033214
- CS-0322938
- Octaverina
- OCTAVERINE [INN]
- Ottaverina [DCIT]
- OCTAVERINE [WHO-DD]
- 5-(6,7-Dimethoxyisoquinolin-1-yl)-1,2,3-triethoxybenzene, 6,7-Dimethoxy-1-(3,4,5-triethoxyphenyl)-2-azanaphthalene
- MLS001182275
- NGIFHAUKQGDVSR-UHFFFAOYSA-N
- PS-6979
- Q27295959
- CCG-245778
- ZZE2Y51ZIZ
- Octaverinum [INN-Latin]
- OCTAVERINE [MI]
- UNII-ZZE2Y51ZIZ
- BIDD:GT0613
- DTXCID9026213
- 6,7-Dimethoxy-1-(3,4,5-triethoxyphenyl)-isoquinoline hydrochloride
- AKOS025393428
- CAS-549-68-8
- Octaverina [INN-Spanish]
- MFCD00118512
- Oktaverine
- A820528
- Octaverinum
- CHEMBL1450290
- DTXSID1046213
- NCGC00160538-01
- EINECS 208-976-1
- HMS2856M09
- Ottaverina
- 549-68-8
- 6,7-Dimethoxy-1-(3,4,5-triethoxyphenyl)isoquinolin
- MLS006011683
- Isoquinoline, 6,7-Dimethoxy-1-(3,4,5-triethoxyphenyl)-
- 306935-80-8
- Inchi： 1S/C23H27NO5/c1-6-27-20-12-16(13-21(28-7-2)23(20)29-8-3)22-17-14-19(26-5)18(25-4)11-15(17)9-10-24-22/h9-14H,6-8H2,1-5H3
- InChI Key： NGIFHAUKQGDVSR-UHFFFAOYSA-N
- SMILES： O(CC)C1C(=C(C=C(C=1)C1C2C=C(C(=CC=2C=CN=1)OC)OC)OCC)OCC

Computed Properties

Exact Mass: 397.18900
Monoisotopic Mass: 397.18892296g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 59Å²

Experimental Properties

Melting Point: 98 °C
PSA: 59.04000
LogP: 5.11510

Isoquinoline,1-(3,4-diethoxy-5-propoxyphenyl)-6,7-dimethoxy- Pricemore >>

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